5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde

• IUPAC Name: 5-chloro-2-pyrazin-2-ylsulfanylbenzaldehyde
• InChI: InChI=1S/C11H7ClN2OS/c12-9-1-2-10(8(5-9)7-15)16-11-6-13-3-4-14-11/h1-7H
• InChI Key: RETMCEGJUUNJAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C=O)SC2=NC=CN=C2
• Molecular Formula: C11H7ClN2OS
• Molecular Weight: 250.70 g/mol

Description

5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde is a chemical compound that belongs to the family of benzaldehyde derivatives. It is commonly used in scientific research due to its unique properties and applications.

Mechanism of Action

The mechanism of action of 5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde is not fully understood. However, it is believed to inhibit the activity of certain enzymes, such as proteases and kinases. This inhibition can lead to a variety of physiological effects, including anti-inflammatory and anti-tumor activity.
Biochemical and Physiological Effects
5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde has been shown to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-tumor activity, as well as the ability to inhibit the growth of certain bacteria and fungi. Additionally, it has been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde in lab experiments is its versatility. It can be used in a variety of applications, including the synthesis of other chemical compounds and the development of new drugs. Additionally, it has been shown to have a wide range of physiological effects, making it a valuable tool for researchers.
However, there are also limitations to using 5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde in lab experiments. One limitation is its toxicity. It can be harmful if ingested or inhaled, and proper safety precautions must be taken when handling it. Another limitation is its cost. 5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde can be expensive to produce, which may limit its use in some experiments.

Future Directions

There are many potential future directions for research involving 5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde. One direction is the further study of its mechanisms of action and physiological effects. This could lead to the development of new drugs and treatments for a variety of conditions.
Another direction is the synthesis of new chemical compounds based on 5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde. These compounds could have unique properties and applications, and could be used in a variety of scientific research.
Finally, there is potential for the development of new methods for synthesizing 5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde. This could lead to more efficient and cost-effective production, which would make it more accessible for researchers.
Conclusion
5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde is a valuable tool for scientific research due to its unique properties and applications. It has been shown to have a wide range of physiological effects and can be used in a variety of applications, including the synthesis of other chemical compounds and the development of new drugs. While there are limitations to its use, there is potential for future research and development in this field.

Synthesis Methods

The synthesis of 5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde involves a multi-step process. The first step is the preparation of 2-pyrazinyl thiol by reacting 2-pyrazinethiol with sodium hydroxide. The second step is the preparation of 5-chloro-2-formylbenzoic acid by reacting 5-chlorosalicylic acid with thionyl chloride. The final step is the reaction of 2-pyrazinyl thiol and 5-chloro-2-formylbenzoic acid in the presence of triethylamine to produce 5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde.

Scientific Research Applications

5-Chloro-2-pyrazin-2-ylsulfanylbenzaldehyde has numerous applications in scientific research. It is commonly used as a starting material for the synthesis of other chemical compounds. It is also used in the development of new drugs and pharmaceuticals due to its unique properties. Additionally, it is used in the study of enzyme inhibition and protein-ligand interactions.